1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine

• Molecular Formula: C17H19ClN2O2
• Molecular Weight: 318.8 g/mol
• IUPAC Name: N-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methyl]-1-pyridin-2-ylmethanamine
• InChI: InChI=1S/C17H19ClN2O2/c1-3-8-22-17-15(18)9-13(10-16(17)21-2)11-19-12-14-6-4-5-7-20-14/h3-7,9-10,19H,1,8,11-12H2,2H3
• InChI Key: QRAOGTVZSRWSLB-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNCC2=CC=CC=N2)Cl)OCC=C

Description

1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine, also known as CLMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits. CLMP is a member of the phenethylamine class of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine exerts its effects by binding to and activating certain receptors in the body. It has been found to activate the alpha-2 adrenergic receptor, which plays a role in regulating inflammation and pain. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine also activates the dopamine D2 receptor, which is involved in the regulation of movement and mood. The mechanism of action of 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine is complex and is still being studied.
Biochemical and Physiological Effects:
1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit cancer cell growth, and improve cognitive function. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine also has a positive effect on the cardiovascular system, reducing blood pressure and improving heart function.

Advantages and Limitations for Lab Experiments

1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has several advantages for use in scientific research. It is a potent and selective compound, making it suitable for studying specific receptors and pathways in the body. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine is also stable and can be easily synthesized in large quantities. However, there are some limitations to using 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine in lab experiments. Its mechanism of action is complex and not fully understood, and its effects may vary depending on the dose and route of administration.

Future Directions

There are several future directions for research on 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has also been found to have anti-cancer properties, and further research is needed to explore its potential as a cancer treatment. Additionally, the mechanism of action of 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine is still being studied, and future research may shed light on its complex effects on the body.
Conclusion:
In conclusion, 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits. Its synthesis method has been optimized for high yields and purity, making it suitable for use in lab experiments. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. While there are some limitations to using 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine in lab experiments, its potent and selective nature makes it a valuable tool for studying specific receptors and pathways in the body. Future research on 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine may lead to new treatments for neurological disorders and cancer, and further exploration of its complex mechanism of action.

Synthesis Methods

The synthesis of 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine involves the reaction of 3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)aniline with pyridine-2-carboxaldehyde in the presence of a reducing agent. The resulting product is then treated with methylamine to yield the final product, 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine. The synthesis of 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has been studied extensively for its potential therapeutic benefits. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. 1-[3-chloro-5-methoxy-4-(prop-2-en-1-yloxy)phenyl]-N-(pyridin-2-ylmethyl)methanamine has also been shown to have a positive effect on the central nervous system, making it a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease.